Cas no 79369-38-3 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-methylphenyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-methylphenyl)-
• CAS No: 79369-38-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD03787482
• CID: 4189521
• PubChem ID: 390138
• Update Time: 2025-04-24

3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-methylphenyl)-
• 5-METHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 3-methyl-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• NCI60_031411
• 11T-0858
• AKOS006279780
• CHEMBL1987755
• NSC-687206
• 3-methyl-4-(p-tolyl)-1H-1,2,4-triazol-5-one
• NSC687206
• 5-Methyl-4-p-tolyl-2,4-dihydro-[1,2,4]triazol-3-one
• 3-methyl-4-(4-methylphenyl)-1H-1,2,4-triazol-5-one
• MFCD03787482
• 79369-38-3

• MDL： MFCD03787482
• Inchi： 1S/C10H11N3O/c1-7-3-5-9(6-4-7)13-8(2)11-12-10(13)14/h3-6H,1-2H3,(H,12,14)
• InChI Key： SLSVSWZAJBJHTQ-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 189.090211983Da
• Monoisotopic Mass: 189.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7Ų